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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed technical guide on 2,2,7-trimethylnonane, a branched

alkane isomer of dodecane. Due to a lack of specific literature on its discovery and isolation,

this guide focuses on its fundamental properties, a proposed synthetic pathway, and general

characterization techniques. The information presented is compiled from chemical databases

and established principles of organic synthesis, offering a foundational resource for

researchers interested in this compound.

Introduction
2,2,7-Trimethylnonane is a saturated hydrocarbon with the chemical formula C₁₂H₂₆. As a

highly branched alkane, its physical and chemical properties are distinct from its linear isomer,

n-dodecane. Such branched alkanes are of interest in various fields, including fuel science and

as scaffolds in medicinal chemistry. This guide outlines the known properties of 2,2,7-
trimethylnonane and presents a plausible, detailed protocol for its laboratory synthesis.

Physicochemical Properties
Quantitative data for 2,2,7-trimethylnonane is primarily based on computational predictions

available in chemical databases. A summary of these properties is presented in Table 1.
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Property Value Source

Molecular Formula C₁₂H₂₆ PubChem

Molecular Weight 170.34 g/mol PubChem

Boiling Point (Predicted) 188.9 ± 3.0 °C at 760 mmHg ChemSpider

Density (Predicted) 0.742 ± 0.06 g/cm³ ChemSpider

Refractive Index (Predicted) 1.416 ± 0.02 ChemSpider

Flash Point (Predicted) 63.8 ± 4.0 °C ChemSpider

Table 1: Predicted Physicochemical Properties of 2,2,7-Trimethylnonane

Proposed Synthesis of 2,2,7-Trimethylnonane
In the absence of a documented synthesis, a multi-step approach utilizing a Grignard reaction

is proposed. This method is a robust and well-established strategy for the formation of carbon-

carbon bonds, making it suitable for constructing the highly branched structure of 2,2,7-
trimethylnonane. The overall synthetic workflow is depicted in the following diagram.
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Step 1: Grignard Reagent Formation

Step 2: Reaction with Ketone

Step 3: Dehydration

Step 4: Hydrogenation

1-bromo-2,2-dimethylpropane

tert-Pentylmagnesium bromide
(Grignard Reagent)

Reacts with

Magnesium (Mg)

in

Dry Ether

2,2,7-trimethyl-5-nonanol

Reacts with

5-methyl-2-hexanone

followed by
acidic workup

2,2,7-trimethyl-4-nonene and
2,2,7-trimethyl-5-nonene

Reacts with

Sulfuric Acid (H₂SO₄)

and heat

2,2,7-Trimethylnonane

Reacts with

Hydrogen (H₂)

in the presence of

Palladium on Carbon (Pd/C)
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Hydrocarbons

Alkanes (CnH2n+2)

Dodecane (C12H26)

Isomers of Dodecane
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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